Cas no 2649016-78-2 (1-fluoro-5-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene)

• Product Name: 1-fluoro-5-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene
• CAS No: 2649016-78-2
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 6602045
• PubChem ID: 165682766
• Update Time: 2025-06-09

1-fluoro-5-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-5-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene
• EN300-1761609
• 2649016-78-2

• Inchi： 1S/C12H14FNO2/c1-8-5-11(16-4)9(6-10(8)13)12(2,3)14-7-15/h5-6H,1-4H3
• InChI Key： BBQOKPHVBCTMDV-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(=C(C=1)C(C)(C)N=C=O)OC

Computed Properties

• Exact Mass: 223.10085685g/mol
• Monoisotopic Mass: 223.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-fluoro-5-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene

Introduction to 1-Fluoro-5-(2-Isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene (CAS No. 2649016-78-2)

1-Fluoro-5-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene (CAS No. 2649016-78-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in the development of novel therapeutic agents and advanced materials. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a detailed and up-to-date overview.

The molecular formula of 1-fluoro-5-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene is C₁₃H₁₄FNO₃. The presence of a fluoro group, isocyanate functionality, methoxy substituent, and methyl group imparts distinct chemical and physical properties to this compound. The fluoro group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design. The isocyanate functionality, on the other hand, can participate in various chemical reactions, such as the formation of urethane linkages, which are crucial in the synthesis of polymers and coatings.

The synthesis of 1-fluoro-5-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene typically involves multi-step processes that require precise control over reaction conditions. One common approach is to start with a suitable aromatic substrate, such as 1-fluoro-4-methoxy-2-methylbenzene, and introduce the isocyanate functionality through a series of reactions including nucleophilic substitution and isocyanate formation. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these synthetic routes, making it possible to produce this compound on a larger scale with high purity.

In terms of its biological activity, 1-fluoro-5-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene has shown promising results in preliminary studies. Research has indicated that this compound exhibits potent inhibitory effects on specific enzymes involved in various disease pathways. For instance, it has been reported to inhibit the activity of certain kinases and proteases, which are key targets in cancer therapy and inflammatory diseases. These findings suggest that 1-fluoro-5-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene could serve as a lead compound for the development of new drugs targeting these enzymes.

Beyond its potential as a therapeutic agent, 1-fluoro-5-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene also holds promise in materials science. The unique combination of functional groups in its structure makes it suitable for use in the synthesis of advanced polymers and coatings with enhanced properties. For example, the isocyanate functionality can be used to form cross-linked networks with excellent mechanical strength and chemical resistance. Additionally, the fluoro group can improve the hydrophobicity and non-stick properties of these materials, making them valuable for applications in industries such as automotive, electronics, and textiles.

The safety profile of 1-fluoro-5-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene is an important consideration for both research and industrial applications. While detailed toxicological studies are still ongoing, preliminary data suggest that this compound exhibits low toxicity at relevant concentrations. However, as with any chemical substance, appropriate handling and storage procedures should be followed to ensure safety in laboratory settings.

In conclusion, 1-fluoro-5-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene (CAS No. 2649016-78-2) is a versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is poised to play an important role in advancing various scientific fields.